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Compound of Interest

Compound Name: Cbz-N-PEG15-amine

Cat. No.: B1192455 Get Quote

Introduction

Antibody-Drug Conjugates (ADCs) are a powerful class of therapeutics that combine the

specificity of monoclonal antibodies with the potent cell-killing activity of cytotoxic drugs.[1][2]

The linker molecule connecting the antibody and the payload is a critical component that

dictates the ADC's stability, solubility, pharmacokinetics, and efficacy.[3][4] Cbz-N-PEG15-
amine is a bifunctional, hydrophilic linker designed for advanced ADC development. It features

a 15-unit monodisperse polyethylene glycol (PEG) spacer, which enhances the solubility and

stability of the ADC, reduces aggregation, and can prolong its circulation half-life.[1][4][5][6]

One terminus of the linker has a free primary amine for conjugation to a drug, while the other

end has an amine protected by a carboxybenzyl (Cbz) group. This protecting group allows for a

controlled, sequential conjugation strategy, ensuring precise construction of the drug-linker

intermediate before its attachment to the antibody.

Core Features of Cbz-N-PEG15-amine:

Hydrophilic PEG Spacer: The PEG15 chain mitigates the hydrophobicity of many cytotoxic

payloads, improving overall ADC solubility and manufacturability.[4][5][7]

Orthogonal Reactive Ends: The free amine and Cbz-protected amine allow for directional

conjugation. The free amine can be coupled to a drug's carboxylic acid or activated ester,

while the Cbz-protected amine is revealed in a separate step for antibody conjugation.
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Cbz Protecting Group: The Cbz group is stable during the initial drug-linker synthesis and

can be efficiently removed under specific conditions, such as catalytic hydrogenation, which

are generally compatible with complex drug molecules.[8][9]

Amine Reactivity: The terminal amine groups are versatile handles for forming stable amide

bonds with either the drug or the antibody.[10][11]

Experimental Workflow and Protocols
The synthesis of an ADC using Cbz-N-PEG15-amine is a multi-step process that requires

careful execution and purification at each stage. The overall workflow is depicted below.

1. ADC in Circulation

2. ADC Binds to
Tumor Antigen

3. Receptor-Mediated
Endocytosis

4. Trafficking to Lysosome

5. Payload Release
(e.g., linker cleavage)

6. Payload Induces
Cell Apoptosis

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.organic-chemistry.org/protectivegroups/amino/cbz-amino.htm
https://www.scientificupdate.com/process-chemistry-articles/to-deprotect-and-serve/
https://www.thermofisher.com/sg/en/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/amine-reactive-crosslinker-chemistry.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4365093/
https://www.benchchem.com/product/b1192455?utm_src=pdf-body
https://www.benchchem.com/product/b1192455?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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